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Executive Summary

Oxamyl oxime is the primary environmental metabolite and hydrolytic degradation product of
oxamyl, a broad-spectrum carbamate insecticide and nematicide[1][2]. For researchers,
toxicologists, and regulatory scientists, tracking the environmental fate of oxamyl necessitates
rigorous quantification of oxamyl oxime in soil and groundwater[1]. This whitepaper provides
an authoritative overview of oxamyl oxime, detailing its exact physicochemical specifications—
including its CAS number and molecular weight—alongside validated LC-MS/MS analytical
protocols and degradation pathways.

Chemical Identity and Physicochemical Properties

Accurate chemical identification is the bedrock of analytical chemistry, mass spectrometry
calibration, and regulatory compliance. Oxamyl oxime is structurally characterized as an
oxime derivative of the parent carbamate[3].

Table 1: Core Chemical Identifiers and Properties of Oxamyl Oxime
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Property

Specification

Common Name

Oxamyl oxime

CAS Registry Number

30558-43-1[3][4]

Molecular Formula

C5H10N202S[3][4]

Molecular Weight 162.21 g/mol [3][4]
Exact Mass 162.0463 g/mol [3]
Ethanimidothioic acid, 2-(dimethylamino)-N-
IUPAC Name
hydroxy-2-oxo-, methyl ester[3]
SMILES O=C(N(C)C)/C(SC)=N/OJ3]

Physical State

Solid powder[3]

Solubility

Soluble in DMSO, Methanol, and Acetonitrile[1]
[3]

Causality in Mass Spectrometry: The exact molecular weight of 162.21 g/mol is a critical

parameter for instrument calibration, dictating the precursor ion mass (typically[M+H]+ at m/z
163.2) targeted during LC-MS/MS multiple reaction monitoring (MRM)[2][3].

Degradation Kinetics and Metabolic Pathways

The conversion of oxamyl to oxamyl oxime is driven by both abiotic hydrolysis and microbial

degradation in soil and aqueous environments[5]. The carbamate linkage in the parent oxamyl

molecule is highly susceptible to cleavage under alkaline conditions or via enzymatic

hydrolysis[5].

Mechanistic Causality: The hydrolysis of the methylcarbamoyl group yields oxamyl oxime and

methylamine[5]. In agricultural soils, specific microbiota (such as Pseudomonas strains

harboring the cehA hydrolase gene) actively drive this biotransformation[5]. These

microorganisms utilize the liberated methylamine as a primary carbon and nitrogen source,

leaving oxamyl oxime to accumulate as a terminal or semi-terminal residue in the soil

matrix[5]. This biological filtering dictates why environmental monitoring must target the oxime

metabolite.
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Fig 1: Environmental degradation pathway of oxamyl to oxamyl oxime.

Analytical Methodologies: LC-MS/MS Protocol

To support environmental monitoring and regulatory submissions (such as EPA groundwater
studies), robust analytical methods are required[1][2]. The following protocol outlines a self-
validating LC-MS/MS workflow for the quantification of oxamyl oxime in water[2][6].

Rationale for Methodological Choices:

+ Direct Aqueous Injection: Unlike complex matrices requiring extensive solid-phase extraction
(SPE), water samples can often be analyzed via direct injection after acidification. This
minimizes analyte loss and limits procedural extraction errors[2].

o Formic Acid Addition: Acidification with 0.1% formic acid serves a dual purpose: it stabilizes
the oxime to prevent spontaneous base-catalyzed degradation during the autosampler
queue, and it provides the necessary protons to enhance ionization efficiency in the positive
electrospray ionization (ESI+) mode[2][6].
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Step-by-Step Protocol for Water Matrices

Sample Preparation: Aliquot 10.0 mL of the environmental water sample into a pre-cleaned
borosilicate glass vial[2][6].

Acidification: Add 10.0 mL of 0.1% aqueous formic acid to the sample to achieve a final
volume of 20.0 mL, creating a 2x dilution factor[2][6].

Filtration (Self-Validating Step): If suspended particulate matter is visible, filter the acidified
sample through a 0.2 um PTFE (Polytetrafluoroethylene) syringe filter directly into an
autosampler vial[6]. Validation Check: Always run a matrix blank (pure water) through the
same filter lot to ensure no background contamination or analyte adsorption occurs|[6].

Calibration Standards: Prepare a standard curve using a traceable Certified Reference
Material (CRM) of oxamyl oxime[7]. Dilute stock solutions in 0.01% formic acid in
water:methanol (95:5, v/v) to bracket the expected sample concentrations (e.g., 0.1 ppb to

10 ppb)[1].

LC-MS/MS Analysis:

[e]

Column: C18 Reverse-Phase analytical column.

o

Mobile Phase A: 0.1% Formic acid in Milli-Q water[1].

Mobile Phase B: Methanol with 0.1% Formic acid.

[¢]

[¢]

lonization: Atmospheric Pressure lonization (API) in positive MRM mode[2].

Quantification: Calculate the concentration (ppb) using the linear regression from the
calibration curve, ensuring to multiply by the 2x dilution factor introduced during the
acidification step[2][6].
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Fig 2: LC-MS/MS analytical workflow for oxamyl oxime in water matrices.

Trustworthiness and Quality Control (QC)

A self-validating protocol requires stringent Quality Control measures to ensure the
trustworthiness of the generated data. When analyzing oxamyl oxime, the following QC

parameters must be strictly adhered to[1][2][6]:
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Matrix Spikes: Fortify control samples with known concentrations of oxamyl oxime prior to
processing. Acceptable recovery ranges for regulatory compliance are typically between
70% and 120%[2][6].

Standard Stability Tracking: Oxamyl oxime standard solutions in acetonitrile or methanol are
stable for up to 2 months when stored at <-10°C[1]. Degradation checks must be performed
by plotting the response of newly prepared standards against the 2-month-old standards to
verify stability[2].

System Suitability: Inject a mid-level calibration standard every 10 samples. The analytical
run is only valid if instrument drift remains within £10% of the initial calibration curve[2].

Conclusion

The accurate tracking of oxamyl oxime (CAS: 30558-43-1, MW: 162.21) is indispensable for
evaluating the environmental persistence and impact of carbamate pesticides. By utilizing

targeted LC-MS/MS methodologies and understanding the abiotic and biotic degradation

pathways that yield this specific metabolite, researchers can generate highly reliable,

reproducible data essential for toxicological assessments and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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